Cas no 1354392-05-4 (3-Piperidinol, 5-methyl-, (3R,5R)-rel-)

• Product Name: 3-Piperidinol, 5-methyl-, (3R,5R)-rel-
• CAS No: 1354392-05-4
• MF: C₆H₁₃NO
• MW: 115.1735
• CID: 5344760
• PubChem ID: 66783278
• Update Time: 2025-05-24

3-Piperidinol, 5-methyl-, (3R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 5-methyl-, (3R,5R)-rel-
• (3R,5R)-5-Methylpiperidin-3-ol
• Rel-(3R,5R)-5-methylpiperidin-3-ol
• TRANS-5-METHYLPIPERIDIN-3-OL
• rac-(3r,5r)-5-methylpiperidin-3-ol
• AT13826
• AT35514

• Inchi： 1S/C6H13NO/c1-5-2-6(8)4-7-3-5/h5-8H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： QDPYHRSTDJTFRG-PHDIDXHHSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])N([H])C([H])([H])[C@]([H])(C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Piperidinol, 5-methyl-, (3R,5R)-rel-

Comprehensive Overview of 3-Piperidinol, 5-methyl-, (3R,5R)-rel- (CAS No. 1354392-05-4)

3-Piperidinol, 5-methyl-, (3R,5R)-rel- (CAS No. 1354392-05-4) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique stereochemistry and potential applications. This compound, often referred to as a rel-3R,5R-5-methylpiperidin-3-ol, is a key intermediate in the synthesis of various bioactive molecules. Its stereospecific structure makes it valuable for asymmetric synthesis and drug development, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

The growing interest in chiral building blocks like 3-Piperidinol, 5-methyl-, (3R,5R)-rel- aligns with the pharmaceutical industry's focus on precision medicine. Researchers are increasingly exploring its role in designing selective receptor modulators and catalysts for green chemistry. Recent studies highlight its potential in neurodegenerative disease research, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's. This compound's stereochemical purity is critical for ensuring efficacy and safety in such applications.

From a synthetic perspective, CAS No. 1354392-05-4 is often synthesized via asymmetric hydrogenation or enzymatic resolution, methods that align with the industry's shift toward sustainable chemistry. Its methyl-substituted piperidine core is a recurring motif in FDA-approved drugs, making it a sought-after scaffold for medicinal chemists. Questions like "How to optimize the synthesis of rel-3R,5R-5-methylpiperidin-3-ol?" or "What are the applications of chiral piperidines in drug discovery?" are frequently searched in academic and industrial circles.

In addition to its pharmaceutical relevance, 3-Piperidinol, 5-methyl-, (3R,5R)-rel- is also studied for its material science applications. Its ability to form stable complexes with metals has sparked interest in catalysis and coordination chemistry. The compound's hybrid properties (hydrophilic hydroxyl group and lipophilic methyl group) make it a versatile candidate for drug delivery systems, another trending topic in 2024.

Quality control of CAS No. 1354392-05-4 is paramount, with analytical techniques like HPLC, NMR, and chiral chromatography ensuring optical purity. Regulatory compliance, such as ICH guidelines, is often discussed in relation to this compound, reflecting the industry's emphasis on GMP standards. Searches for "How to characterize stereoisomers of 5-methylpiperidin-3-ol?" or "What are the storage conditions for chiral piperidines?" underscore its practical importance.

Looking ahead, 3-Piperidinol, 5-methyl-, (3R,5R)-rel- is poised to play a pivotal role in next-generation therapeutics. Its integration into AI-driven drug design platforms and high-throughput screening workflows exemplifies the convergence of computational chemistry and traditional synthesis. As the demand for enantiomerically pure compounds grows, this molecule's significance will only amplify, solidifying its place in modern scientific innovation.